Cas no 1804889-72-2 (5-(Chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804889-72-2
• MF: C₈H₆ClF₃N₂O₄
• MW: 286.592451572418
• CID: 4840175
• Update Time: 2025-06-11

5-(Chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O4/c1-17-5-4(2-9)3-13-7(14(15)16)6(5)18-8(10,11)12/h3H,2H2,1H3
• InChI Key： LQCBSAZBJDSAPK-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1OC)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2

Additional information on 5-(Chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine

5-(Chloromethyl)-4-Methoxy-2-Nitro-3-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

5-(Chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804889-72-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of functional groups, including a chloromethyl, methoxy, nitro, and trifluoromethoxy substituents, offers a wide range of applications in the development of novel pharmaceuticals and chemical intermediates.

The molecular structure of 5-(chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine is particularly noteworthy for its potential in drug design. The presence of the chloromethyl group allows for facile derivatization through substitution reactions, making it an ideal starting material for the synthesis of more complex molecules. The methoxy group, known for its electron-donating properties, can influence the electronic environment around the pyridine ring, potentially affecting the compound's reactivity and biological activity. The nitro group, a strong electron-withdrawing substituent, imparts additional reactivity and can be reduced to an amino group, which is a common strategy in the development of bioactive compounds. Lastly, the trifluoromethoxy group provides unique steric and electronic properties that can enhance the compound's pharmacokinetic profile and metabolic stability.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their favorable properties such as improved lipophilicity, enhanced metabolic stability, and increased biological activity. The presence of the trifluoromethoxy group in 5-(chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine aligns well with this trend. Research has shown that fluorinated compounds can exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts. This makes 5-(chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine an attractive candidate for further exploration in medicinal chemistry.

The synthetic versatility of 5-(chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine has been demonstrated in various studies. For instance, a recent publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers utilized the reactivity of the chloromethyl5-(chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine

Beyond its applications in drug discovery, 5-(chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridinemethoxy

Beyond its applications in drug discovery, 5-(chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine has also found use as a chemical intermediate in organic synthesis. Its unique combination of functional groups allows for a wide range of synthetic transformations, making it a versatile starting material for the preparation of complex molecules. For example, a study published in *Organic Letters* described a novel synthetic route to prepare a series of pyridine derivatives using this compound as a key intermediate. The researchers demonstrated that the presence of the methoxy group facilitated specific reactions that were crucial for achieving high yields and selectivity.

The biological activity of 5-(chloromethyl)-4-meth oxy-2-nitro-3-(trifluorome thoxypy ridine) has also been explored in several studies. One notable application is its use as an inhibitor in enzymatic assays. A research team from Harvard University investigated its potential as an inhibitor for specific enzymes involved in metabolic pathways associated with cancer cell proliferation. The results showed that 5-(chlor omethyl ) - 4 - meth oxy - 2 - nit ro - 3 - ( trif luoro meth oxy ) py rid ine effectively inhibited these enzymes at low concentrations, suggesting its potential as a lead compound for developing new anticancer drugs.

In addition to its direct biological activity, 5 -( chlor om ethyl ) - 4 - meth oxy - 2 - nit ro - 3 - ( trif luoro meth oxy ) py rid ine can serve as a valuable tool for probing biological systems. Its unique functional groups make it suitable for labeling and tracking purposes in biochemical studies. For instance, researchers at Stanford University utilized this compound to label specific proteins within cells to study their interactions and localization patterns. This approach provided insights into cellular processes that were previously difficult to investigate using traditional methods.

The environmental impact and safety profile of 5 -( chlor om ethyl ) - 4 - meth oxy - 2 - nit ro - 3 - ( trif luoro meth oxy ) py rid ine have also been evaluated. Studies have shown that while it is stable under normal laboratory conditions, appropriate handling and storage protocols should be followed to ensure safety. The compound is not classified as hazardous or toxic under current regulations but should be handled with care due to its reactive nature.

In conclusion, 5 -( chlor om ethyl ) - 4 - meth oxy - 2 - nit ro - 3 - ( trif luoro meth oxy ) py rid ine (CAS No. 1804889-72-2) is a highly functionalized compound with significant potential in various areas of chemistry and biology. Its unique combination of functional groups makes it an ideal starting material for synthesizing complex molecules and developing new therapeutic agents. Ongoing research continues to uncover new applications and properties, further solidifying its importance in modern scientific research.